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Compound of Interest

Compound Name: 2,2,3,3-Tetramethylhexane

Cat. No.: B080486

A Comparative Analysis of the Physical Properties of Tetramethylhexane Isomers

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical compounds is paramount. Tetramethylhexane (C10H22)
isomers, a group of branched alkanes, are often utilized as solvents and intermediates in
various chemical syntheses. Their distinct physical characteristics, arising from subtle
differences in their molecular structures, significantly influence their behavior in experimental
and industrial settings. This guide provides a comparative analysis of the key physical
properties of several tetramethylhexane isomers, supported by detailed experimental protocols.

Data Presentation

The following table summarizes the boiling point, melting point, and density of various
tetramethylhexane isomers. These properties are critical in determining the appropriate
applications for each isomer.
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Isomer Boiling Point (°C) Melting Point (°C) Density (g/lcm3)
2,2,3,3-

160.33[1][2] -53.99[1][3] 0.761[1][4]
Tetramethylhexane
2,2,3,4-

157[4] -53.99[3] 0.731[3][4]
Tetramethylhexane
2,2,4,4-

153[4] Not available 0.747[4]
Tetramethylhexane
2,2,55-

137.4[4] - 138.8[5][6] -12.6[4][5][6][7] 0.715 - 0.734[5][6][7]
Tetramethylhexane
2,3,3,4-

165[4] Not available Not available
Tetramethylhexane
2,3,4,5-

156.21[4] -12.59[4] 0.746[4]
Tetramethylhexane
3,3,4,4-

170[4] -46[4] 0.770[4]

Tetramethylhexane

Experimental Protocols

The accurate determination of the physical properties listed above relies on standardized
experimental methodologies. Below are detailed protocols for measuring boiling point, melting
point, and density.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Apparatus:
» A heating mantle or oil bath

¢ A round-bottom flask
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e A condenser

o Athermometer with appropriate range and precision

 Boiling chips

Procedure:

Place a small volume of the tetramethylhexane isomer into the round-bottom flask and add a
few boiling chips to ensure smooth boiling.

o Set up a distillation apparatus with the flask connected to a condenser.

 Insert the thermometer through an adapter at the neck of the flask, ensuring the top of the
thermometer bulb is level with the side arm of the condenser.

e Begin heating the flask gently.

o Record the temperature at which the liquid boils and a steady stream of condensate is
observed on the thermometer. This temperature is the boiling point. The pressure at which
the measurement is made should also be recorded, as boiling point is pressure-dependent.

Determination of Melting Point

The melting point is the temperature at which a solid turns into a liquid. For the
tetramethylhexane isomers that are solid at or near room temperature, the following method
can be used.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or a digital melting point device)
o Capillary tubes

e Thermometer

Procedure:
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o Ensure the sample of the tetramethylhexane isomer is solid. If it is a liquid at room
temperature, it will need to be cooled to its freezing point first.

e Pack a small amount of the solidified sample into a capillary tube.
e Place the capillary tube into the melting point apparatus.

o Heat the apparatus slowly, at a rate of about 1-2 °C per minute as the melting point is
approached.

o Record the temperature range from when the first drop of liquid appears to when the entire
sample has melted. The melting point is typically reported as this range.

Determination of Density

Density is the mass of a substance per unit volume.

Apparatus:

e A pycnometer or a graduated cylinder and an electronic balance.[8]
e Atemperature-controlled water bath

Procedure:

e Measure the mass of a clean, dry pycnometer (or graduated cylinder) using an electronic
balance.[8]

 Fill the pycnometer with the liquid tetramethylhexane isomer, ensuring there are no air
bubbles. If using a graduated cylinder, add a known volume of the liquid.[8]

o Place the filled pycnometer in a temperature-controlled water bath to bring the liquid to a
specific temperature, as density is temperature-dependent.

o Measure the mass of the filled pycnometer.

o The mass of the liquid is the difference between the mass of the filled and empty
pycnometer.
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e The volume of the liquid is known from the pycnometer's calibrated volume or the reading
from the graduated cylinder.

o Calculate the density using the formula: Density = Mass / Volume. For higher accuracy,
repeat the measurement multiple times and calculate the average.[8]

Isomeric Relationships

The structural differences between the tetramethylhexane isomers directly influence their
physical properties. The following diagram illustrates the logical relationship between some of
these isomers, highlighting their structural connectivity.

Tetramethylhexane Isomers (C10H22)
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Caption: Structural relationships between select tetramethylhexane isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isomers-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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